Cas no 53874-24-1 (2-(aminomethyl)butanedioic acid)

• Product Name: 2-(aminomethyl)butanedioic acid
• CAS No: 53874-24-1
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 2619696
• PubChem ID: 21266755
• Update Time: 2025-04-21

2-(aminomethyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)butanedioic acid
• 53874-24-1
• SCHEMBL6951848
• EN300-149583
• AKOS006339003
• 2-(Aminomethyl)butanedioicacid

• Inchi： 1S/C5H9NO4/c6-2-3(5(9)10)1-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10)
• InChI Key： QRRBOJUDIKPPLC-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC(=O)O)=O

Computed Properties

• Exact Mass: 147.05315777Da
• Monoisotopic Mass: 147.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 101Ų